Cas no 102121-58-4 (Benzoyl chloride,3,4-diethyl-)

• Product Name: Benzoyl chloride,3,4-diethyl-
• CAS No: 102121-58-4
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 124919
• PubChem ID: 45081743
• Update Time: 2025-04-18

Benzoyl chloride,3,4-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3,4-diethyl-
• 3,4-diethylbenzoyl chloride
• Benzoyl chloride, 3,4-diethyl- (9CI)
• 3,4-DIETHYL-BENZOYL CHLORIDE
• SCHEMBL10354231
• DTXSID40664822
• Benzoyl chloride,3,4-diethyl-(9ci)
• 102121-58-4

• Inchi： 1S/C11H13ClO/c1-3-8-5-6-10(11(12)13)7-9(8)4-2/h5-7H,3-4H2,1-2H3
• InChI Key： SNBCETWLOKEFMT-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(CC)=C(C=1)CC)=O

Computed Properties

• Exact Mass: 196.06500
• Monoisotopic Mass: 196.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4

Experimental Properties

• PSA: 17.07000
• LogP: 3.19040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives